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Introduction

SKA-111 is a potent and selective positive gating modulator of the intermediate-conductance

calcium-activated potassium channel KCa3.1.[1][2][3][4] This channel is a key regulator of

membrane potential in T-lymphocytes and plays a critical role in T-cell activation, proliferation,

and cytokine production.[5][6][7][8] Upon T-cell receptor (TCR) engagement, an influx of

calcium (Ca2+) occurs, which in turn activates KCa3.1 channels. The subsequent efflux of

potassium (K+) ions hyperpolarizes the cell membrane, maintaining the electrochemical

gradient necessary for sustained Ca2+ influx and downstream signaling events that lead to T-

cell effector functions.[5][6][8]

These application notes provide detailed protocols for utilizing SKA-111 as a tool to investigate

T-cell function. The methodologies outlined below are synthesized from established T-cell

immunology protocols and the known properties of SKA-111.

Data Presentation: Quantitative Properties of SKA-
111
The following table summarizes the key quantitative parameters of SKA-111, facilitating its

effective use in experimental design.
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Parameter Value Species/Cell Type Reference

EC50 for KCa3.1

Activation
111 ± 27 nM

Human KCa3.1

expressed in HEK293

cells

[1][3][4]

Selectivity
~123-fold selective for

KCa3.1 over KCa2.3

Human KCa channels

expressed in HEK293

cells

[1][3][4]

Mechanism of Action
Positive gating

modulator
N/A [1][3][4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of T-cell activation modulated by SKA-
111 and a general experimental workflow for studying its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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